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Compound of Interest

Compound Name:
3'-Methylbiphenyl-3-carboxylic

acid

Cat. No.: B118000 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a detailed, step-by-step guide for the safe disposal of 3'-
Methylbiphenyl-3-carboxylic acid (CAS No. 158619-46-6), ensuring compliance with safety

protocols and regulatory standards.

Disclaimer: No specific Safety Data Sheet (SDS) for 3'-Methylbiphenyl-3-carboxylic acid with

detailed disposal procedures was readily available. The following guidance is based on the

safety data sheets of structurally similar compounds, including 3-Biphenylcarboxylic acid and 3-

Methylbiphenyl. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for specific disposal protocols.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is crucial to handle 3'-Methylbiphenyl-3-
carboxylic acid with appropriate personal protective equipment (PPE). Based on data for

analogous compounds, this substance should be treated as a potential irritant.

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use chemical-resistant gloves.

Skin Protection: A lab coat is mandatory.
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Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.

In the event of a spill, carefully sweep up the solid material, avoiding dust generation, and

place it in a designated, sealed container for chemical waste.

Hazard Profile
While specific hazard information for 3'-Methylbiphenyl-3-carboxylic acid is limited, related

biphenyl and carboxylic acid compounds exhibit the following hazards:

Skin Irritation[1][2]

Serious Eye Irritation[1][2]

May Cause Respiratory Irritation[1]

Harmful if Swallowed[2][3]

Potential for Environmental Toxicity: Biphenyl compounds can be toxic to aquatic life.[1]

Step-by-Step Disposal Protocol
The disposal of 3'-Methylbiphenyl-3-carboxylic acid must be conducted as chemical waste.

Under no circumstances should it be disposed of down the drain or in regular trash.

Waste Segregation: Collect all waste containing 3'-Methylbiphenyl-3-carboxylic acid,

including contaminated consumables (e.g., weigh boats, gloves, wipes), separately from

other waste streams.

Containerization: Place the waste in a clearly labeled, sealed, and chemically compatible

container.

Labeling: The waste container must be labeled with the full chemical name, "3'-
Methylbiphenyl-3-carboxylic acid," and any associated hazard symbols (e.g., "Irritant").

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area that is cool, dry, and well-ventilated.
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Professional Disposal: Arrange for the collection and disposal of the chemical waste through

your institution's EHS department or a licensed hazardous waste disposal contractor.[1][2][3]

High-temperature incineration is a common and effective method for the disposal of solid

organic compounds.

Quantitative Data Summary
Property Value Source

CAS Number 158619-46-6 [4][5][6][7][8]

Molecular Formula C14H12O2 [4][5]

Molecular Weight 212.24 g/mol [4][5]

Experimental Protocols
Detailed experimental protocols for the use of 3'-Methylbiphenyl-3-carboxylic acid were not

the focus of this disposal guide. However, any experimental procedure generating waste

containing this compound must incorporate the disposal steps outlined above.
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Disposal Workflow for 3'-Methylbiphenyl-3-carboxylic Acid

Waste Generation

Segregate Waste
Do NOT Dispose
Down the Drain

Do NOT Dispose
in Regular Trash

Containerize in a Labeled,
Sealed, Compatible Container

Store in Designated
Hazardous Waste Area

Contact EHS for Pickup

Professional Disposal
(e.g., Incineration)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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